Cas no 597-84-2 (Tri-p-tolyl Thiophosphate)

• Product Name: Tri-p-tolyl Thiophosphate
• CAS No: 597-84-2
• MF: C₂₁H₂₁O₃PS
• MW: 384.4284055233
• MDL: MFCD00014916
• CID: 377595
• PubChem ID: 136391
• Update Time: 2025-04-19

Tri-p-tolyl Thiophosphate Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O,O-tris(4-methylphenyl) ester
• TRI-P-TOLYL THIOPHOSPHATE
• tris(4-methylphenoxy)-sulfanylidene-λ⁵-phosphane
• O,O,O-tri-p-tolyl phosphorothioate
• O.O.O-Tri-p-tolyl-thiophosphat
• thiophosphoric acid O,O',O''-tri-p-tolyl ester
• Thiophosphorsaeure-O,O',O''-tri-p-tolylester
• tri-4-Tolyl thiophosphate
• KOPAJQQYQQKYEG-UHFFFAOYSA-N
• 597-84-2
• SCHEMBL258632
• 2,2-Dimethylpropane-1,3-diyl dicarbamate
• Phosphorothioic acid, O,O,O-tris(4-methylphenyl) ester
• MFCD00014916
• FT-0676082
• O,O,O-trip-tolyl phosphorothioate
• O,O,O-Tris(4-methylphenyl) thiophosphate #
• tris(4-methylphenoxy)-sulfanylidene-lambda5-phosphane
• AKOS015856776
• DTXSID30208411
• Tri-p-tolyl Thiophosphate

• MDL： MFCD00014916
• Inchi： 1S/C21H21O3PS/c1-16-4-10-19(11-5-16)22-25(26,23-20-12-6-17(2)7-13-20)24-21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： KOPAJQQYQQKYEG-UHFFFAOYSA-N
• SMILES： S=P(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 384.09500
• Monoisotopic Mass: 384.09490270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 69.59000
• LogP: 7.02370